Cas no 2741-30-2 (Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]-)

• Product Name: Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]-
• CAS No: 2741-30-2
• MF: C₈H₁₉NO₃
• MW: 177.241362810135
• CID: 257504
• PubChem ID: 10845034
• Update Time: 2025-11-02

Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]-
• 2-[2-[2-(dimethylamino)ethoxy]ethoxy]ethanol
• 2-[2-(2-Dimethylaminoethoxy)ethoxy]ethanol
• 23P
• Kaolizer 23
• Kaolizer 23NP
• Kaolizer 23P
• 2-[2-[2-(dimethylamino) ethoxy]ethoxy]-ethanol
• 2-{2-[2-(DIMETHYLAMINO)ETHOXY]ETHOXYETHAN-1-OL
• SCHEMBL232568
• 2-(2-(2-(dimethylamino)ethoxy)ethoxy)ethanol
• Dimethylamino-PEG3
• 2741-30-2
• CS-0147786
• 2-{2-[2-(dimethylamino)ethoxy]ethoxy}ethan-1-ol
• SBB061064
• DTXSID40445658
• 8-dimethylamino-3,6-dioxaoctanol
• AKOS006291773
• D84688
• CCTDPTKERPLATF-UHFFFAOYSA-N
• HY-W096150
• DA-62901
• Me2N-PEG3-OH

• Inchi： 1S/C8H19NO3/c1-9(2)3-5-11-7-8-12-6-4-10/h10H,3-8H2,1-2H3
• InChI Key： CCTDPTKERPLATF-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CCN(C)C

Computed Properties

• Exact Mass: 177.13657
• Monoisotopic Mass: 177.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 88.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]-

Recent Advances in the Application of Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]- (CAS: 2741-30-2) in Chemical Biology and Pharmaceutical Research

The compound Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]-, with CAS number 2741-30-2, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug delivery, surface modification, and as a building block for more complex molecules. This research briefing synthesizes the latest findings on this compound, highlighting its chemical properties, mechanisms of action, and potential therapeutic applications.

Recent studies have explored the role of Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]- as a key component in the development of novel drug delivery systems. Its amphiphilic nature allows it to function as an effective solubilizing agent for hydrophobic drugs, enhancing their bioavailability. Research published in the Journal of Controlled Release (2023) demonstrated its utility in forming stable micelles for targeted cancer therapy, significantly improving drug accumulation in tumor tissues while minimizing systemic toxicity.

In addition to drug delivery, this compound has shown promise in surface modification applications. A 2024 study in ACS Applied Materials & Interfaces utilized Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]- to modify nanoparticle surfaces, resulting in improved biocompatibility and reduced protein fouling. This advancement has important implications for the development of medical implants and diagnostic devices, where surface properties critically determine performance.

The compound's chemical structure, featuring both hydrophilic and lipophilic moieties along with a tertiary amine group, makes it particularly valuable for pH-responsive applications. Recent work published in Biomaterials Science (2023) demonstrated its incorporation into smart polymer systems that release therapeutic payloads in response to the acidic microenvironment of tumors. This pH-sensitive behavior, attributed to the dimethylamino group's protonation at lower pH values, represents a significant advancement in stimulus-responsive drug delivery technologies.

Ongoing research is investigating the potential of Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]- as a building block for more complex pharmaceutical compounds. Its reactive hydroxyl group allows for straightforward conjugation with various drug molecules, while the ethylene oxide spacer provides flexibility and water solubility. Several patent applications filed in 2024 describe its use in creating novel prodrugs with improved pharmacokinetic profiles.

Despite these promising developments, challenges remain in the widespread application of this compound. Recent toxicological studies have highlighted the need for careful dose optimization, as high concentrations may exhibit cytotoxicity. Furthermore, the compound's stability under various storage conditions requires further investigation to ensure consistent performance in pharmaceutical formulations.

Looking forward, the unique properties of Ethanol,2-[2-[2-(dimethylamino)ethoxy]ethoxy]- (2741-30-2) position it as a valuable tool in the development of next-generation pharmaceutical formulations. Its versatility in drug delivery, surface modification, and as a synthetic intermediate suggests it will continue to be an important focus of research in chemical biology and pharmaceutical sciences. Future studies are expected to explore its applications in gene delivery, tissue engineering, and combination therapies, further expanding its potential impact on human health.